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Introduction Picoxystrobin is a broad-spectrum strobilurin fungicide widely used in agriculture to protect

crops from fungal diseases. Its residue analysis in food commodities is crucial for food safety and regulatory

compliance. Gas chromatography with electron capture detection (GC-ECD) and gas chromatography-mass

spectrometry (GC-MS) are established techniques for this purpose.

Key Characteristics of Picoxystrobin

IUPAC Name: Methyl (E)-3-methoxy-2-{2-[6-(trifluoromethyl)-2-pyridyloxymethyl]phenyl}acrylate

Molecular Formula: C₁₈H₁₆F₃NO₄

Molecular Weight: 367.32 g/mol

CAS Registry No.: 117428-22-5
Mode of Action: Inhibits mitochondrial respiration by binding to the Qo site of cytochrome b, blocking

electron transfer [1].

Performance Data of Analytical Methods

The following table summarizes key analytical performance parameters for picoxystrobin determination in

agricultural commodities using GC-ECD and GC-MS:

Table 1: Analytical Performance Parameters for Picoxystrobin Determination
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Parameter
GC-ECD
(Oriental
Melon) [2]

GC-MS (Verification)
[2]

GC-ECD (Multi-
Matrix) [3]

UPLC-MS/MS
(Pepper) [4]

Limit of Detection
(LOD)

0.003 mg/kg Information not
explicitly stated in

source

Reported in
study

0.0360–0.272
μg/kg

Limit of
Quantification (LOQ)

0.01 mg/kg Information not

explicitly stated in
source

Reported in

study

0.120–0.910

μg/kg

Linear Range 0.02–2.0 mg/L Information not
explicitly stated in

source

Reported in
study

Not specified

Recovery (%) 87.7–101.5 Information not

explicitly stated in
source

Reported for

multiple
matrices

91–107

Relative Standard
Deviation (RSD, %)

≤ 9.6 Information not
explicitly stated in

source

Reported for
multiple

matrices

3.7–9.6

Dissipation Half-Life
(Days)

3.4–3.7 (in

oriental melon)

Not applicable Not applicable 5.97–7.82 (in

pepper)

Detailed Experimental Protocols

Protocol 1: GC-ECD with SPE Clean-up for Oriental Melon [2]

1. Reagents and Standards

Picoxystrobin analytical standard (≥99.0% purity)

HPLC-grade acetonitrile (ACN), acetone, and n-hexane
Anhydrous sodium sulfate (Na₂SO₄) and sodium chloride (NaCl)
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Florisil solid-phase extraction (SPE) cartridges (1 g, 6 mL)

2. Standard Preparation

Stock Solution (100 mg/L): Dissolve 5.08 mg picoxystrobin in 50 mL acetone.
Working Solution (20 mg/L): Dilute stock solution with acetone.

Prepare calibration standards (0.02–2.0 mg/L) by serial dilution.

3. Sample Preparation

Extraction: Homogenize 20 g sample with 100 mL ACN. Add 15 g NaCl, shake mechanically for 30

min, and centrifuge at 2000 rpm for 10 min.
Partitioning: Collect 40 mL of ACN layer, evaporate to dryness at 40°C.

Clean-up: Reconstitute residue in 6 mL n-hexane. Condition Florisil SPE cartridge with n-hexane.
Elute with 10 mL acetone/n-hexane (10:90, v/v). Evaporate eluate and reconstitute in 4 mL acetone

for analysis.

4. GC-ECD Instrumental Conditions

GC System: Agilent 7890A with μECD

Column: Agilent Ultra 2 capillary (50 m × 320 μm × 0.17 μm)
Carrier Gas: N₂ at 1 mL/min

Injector: Split mode (10:1) at 260°C
Oven Program: 150°C (1 min) → 280°C at 15°C/min → 280°C (7 min)

Detector Temperature: 300°C
Retention Time: ~7.7 min

Protocol 2: GC-MS Confirmation Analysis [2]

1. Sample Preparation

Use same extract from GC-ECD protocol.

2. GC-MS Instrumental Conditions

GC-MS System: Agilent 6890/5973N
Column: HP-5MS (30 m × 0.25 mm × 0.25 μm)

Carrier Gas: He at 1.4 mL/min
Injector Temperature: 250°C

Oven Program: 100°C (2 min) → 280°C at 20°C/min → 280°C (2 min)
Ionization Mode: Electron ionization (70 eV)
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SIM Ions (m/z): 145.0, 173.0, 303.0, 335.0

Protocol 3: QuEChERS with d-SPE Clean-up [4]

1. Reagents

Acetonitrile (ACN)

Salting-out mixture: MgSO₄, NaCl
d-SPE sorbents: C18, nano-zirconia

2. Sample Preparation

Extraction: Extract 10 g homogenized sample with 10 mL ACN. Shake vigorously.
Partitioning: Add salting-out mixture, shake, and centrifuge.

Clean-up: Transfer ACN layer to d-SPE tube containing sorbents (40 mg nano-zirconia + 10 mg C18
for picoxystrobin). Shake and centrifuge.

Analysis: Dilute supernatant for UPLC-MS/MS analysis.

Workflow Diagram

The following diagram illustrates the complete analytical workflow for picoxystrobin determination in

agricultural commodities:
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Start Analysis

Sample Extraction
• Homogenize 20 g sample

• Add 100 mL ACN
• Add 15 g NaCl
• Shake 30 min

• Centrifuge 10 min

Liquid-Liquid Partitioning
• Collect 40 mL ACN layer

• Evaporate to dryness
• Reconstitute in n-hexane

SPE Clean-up
• Florisil SPE cartridge

• Condition with n-hexane
• Elute with acetone/n-hexane (10:90)

• Evaporate eluate

Reconstitution
• Dissolve in 4 mL acetone

• Transfer to GC vial

GC-ECD Analysis
• Agilent Ultra 2 column
• Split injection (10:1)

• Temperature program
• μECD detection

GC-MS Confirmation
• HP-5MS column
• EI mode (70 eV)
• SIM monitoring

Confirmation
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Data Analysis & Reporting

Click to download full resolution via product page

Diagram Title: Picoxystrobin Analysis Workflow

Application Notes

Method Optimization Considerations

Matrix Effects: Significant matrix effects were observed in complex samples. Using matrix-matched

standards is essential for accurate quantification [5].
Clean-up Efficiency: Florisil SPE effectively removes co-extractives from oriental melon. For other

matrices, sorbent mixtures may require optimization [4].
Detection System Selection: GC-ECD offers good sensitivity, while GC-MS in SIM mode provides

superior selectivity and confirmation [2].

Regulatory Compliance

The European Union established Maximum Residue Limits (MRLs) for picoxystrobin: 50 μg/kg for

most cereals and oilseeds, and 200 μg/kg for barley and oat [1].
The methods described meet these regulatory requirements with LOQs well below established MRLs

[2].

Alternative Methods

Immunoassays: Monoclonal antibody-based competitive ELISA shows promise for rapid screening

with LOD around 0.1 μg/L [1].
QuEChERS with LC-MS/MS: Provides simultaneous analysis of multiple strobilurin fungicides with

high sensitivity [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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